Cas no 180478-35-7 (2(1H)-Pyrimidinone,6-ethyl-5-fluoro-)

2(1H)-Pyrimidinone,6-ethyl-5-fluoro- Properties

Names and Identifiers

• 2(1H)-Pyrimidinone,6-ethyl-5-fluoro-
• 2(1H)-Pyrimidinone, 4-ethyl-5-fluoro- (9CI)
• 6-Ethyl-5-fluoropyrimidin-2(1H)-one
• 6-ethyl-5-fluoro-1,2-dihydropyrimidin-2-one
• 180478-35-7
• SCHEMBL5584109
• +Expand

• InChIKey： FVCPJJUOYWIPHV-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H7FN2O/c1-2-5-4(7)3-8-6(10)9-5/h3H,2H2,1H3,(H,8,9,10)
• SMILES： CCC1=NC(=O)NC=C1F

Computed Properties

• Exact Mass: 142.05431
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 142.05424101g/mol
• Heavy Atom Count: 10
• Complexity: 220
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• PSA: 41.46